2-(4-Bromophenyl)-1-(1,1-dioxidothiomorpholino)ethanone

• Molecular Formula: C12H14BrNO3S
• Molecular Weight: 332.22 g/mol
• IUPAC Name: 2-(4-bromophenyl)-1-(1,1-dioxo-1,4-thiazinan-4-yl)ethanone
• InChI: InChI=1S/C12H14BrNO3S/c13-11-3-1-10(2-4-11)9-12(15)14-5-7-18(16,17)8-6-14/h1-4H,5-9H2
• InChI Key: ICNFRWXWMGMHEN-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1C(=O)CC2=CC=C(C=C2)Br

Description

2-(4-Bromophenyl)-1-(1,1-dioxidothiomorpholino)ethanone is a useful research compound. Its molecular formula is C12H14BrNO3S and its molecular weight is 332.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.17 g (5 mmol) (4-Bromo-phenyl)-acetyl chloride (CAS 37859-24-8) in 25 ml CH2Cl2 is added dropwise to a solution of 710 mg (5.25 mmol) thiomorpholine 1,1-dioxide in 25 ml CH2Cl2. After complete addition, the reaction mixture is partitioned between water and CH2Cl2. The aqueous phase is re-extracted twice with CH2Cl2. The combined organic solution is washed with brine, dried over Na2SO4 and concentrated in vacuo to afford the title compound as a light yellow residue.